![molecular formula C8H9NOS B2900289 4-mercapto-N-methylbenzamide CAS No. 187160-34-5](/img/structure/B2900289.png)
4-mercapto-N-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Mercapto-N-methylbenzamide, also known as N-methyl-4-sulfanylbenzamide, is a chemical compound with the molecular formula C8H9NOS . It is an intermediate used in the preparation of certain compounds .
Molecular Structure Analysis
The molecular structure of 4-mercapto-N-methylbenzamide consists of a benzamide group (a benzene ring attached to a carboxamide group) and a methylthiol group attached to the benzene ring . The exact 3D structure could not be found .Physical And Chemical Properties Analysis
4-Mercapto-N-methylbenzamide is a solid compound . The physical and chemical properties of similar compounds, such as N-methylbenzamide, include a melting point of 76-78 °C, a boiling point of 167 °C at 11 mmHg, and solubility in ethanol .Scientific Research Applications
- NMSB is a secondary amide, commonly found in peptides and organic coupling products. Researchers have explored its reactivity at the nanocavities of gold and silver nanoparticle aggregates under plasmonic excitation . SERS serves as an in-situ spectroscopic tool to initiate molecular transformation processes and monitor reaction products. Notably, NMSB undergoes a hot electron-mediated conversion to p-mercaptobenzamide and p-mercaptobenzonitrile at the plasmonic nanocavities.
- Plasmon-driven chemical conversion, where NMSB participates, is gaining interest in heterogeneous catalysis. Understanding the reaction mechanism at the nanoscale interfaces of gold and silver nanoparticles provides insights into efficient catalytic processes .
- NMSB’s sulfur-containing moiety makes it relevant in organosulfur chemistry. Investigating its synthesis and reactivity can lead to the development of novel compounds and applications .
Surface-Enhanced Raman Scattering (SERS) Studies
Heterogeneous Catalysis
Organosulfur Chemistry
Safety and Hazards
While specific safety and hazard information for 4-mercapto-N-methylbenzamide is not available, similar compounds like N-methylbenzamide are considered combustible and may form flammable gases when reacted with strong reducing agents . They should be handled with care to avoid inhalation, ingestion, or contact with skin and eyes .
Mechanism of Action
Target of Action
N-Methyl-4-sulfanylbenzamide (also known as 4-mercapto-N-methylbenzamide) is a secondary amide, which is a frequent binding motif found in peptides and common coupling products of organic and biomolecules
Mode of Action
It has been studied for its reactivity at the nanocavities of gold and silver nanoparticle aggregates under plasmonic excitation . This process involves a hot electron-mediated conversion of N-Methyl-4-sulfanylbenzamide to p-mercaptobenzamide and p-mercaptobenzonitrile .
Biochemical Pathways
Its conversion to p-mercaptobenzamide and p-mercaptobenzonitrile under plasmonic excitation suggests that it may influence pathways involving these compounds .
Pharmacokinetics
These molecules are useful as topical microbicides but are too unstable to be used systemically .
Result of Action
Its conversion to p-mercaptobenzamide and p-mercaptobenzonitrile under plasmonic excitation suggests that it may have potential applications in the field of heterogeneous catalysis .
Action Environment
The action of N-Methyl-4-sulfanylbenzamide is influenced by environmental factors such as temperature and the presence of gold and silver nanoparticle aggregates . The reaction rate of the compound showed negligible dependence on the external temperature, excluding the dominant role of heat in the chemical transformation at the plasmonic interface .
properties
IUPAC Name |
N-methyl-4-sulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NOS/c1-9-8(10)6-2-4-7(11)5-3-6/h2-5,11H,1H3,(H,9,10) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTZGYZKFDFVATO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC=C(C=C1)S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-mercapto-N-methylbenzamide | |
CAS RN |
187160-34-5 |
Source
|
Record name | N-methyl-4-sulfanylbenzamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.